Cas no 872620-74-1 (N-(5-{(cyclopentylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-3-(trifluoromethyl)benzamide)

• Product Name: N-(5-{(cyclopentylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-3-(trifluoromethyl)benzamide
• CAS No: 872620-74-1
• MF: C₁₈H₁₉F₃N₄O₃S
• MW: 428.428673028946
• CID: 5759514
• PubChem ID: 18562099
• Update Time: 2025-05-30

N-(5-{(cyclopentylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• HMS2993D10
• N-[(5-{[(cyclopentylcarbamoyl)methyl]sulfanyl}-1,3,4-oxadiazol-2-yl)methyl]-3-(trifluoromethyl)benzamide
• MLS001236058
• CHEMBL1362577
• 872620-74-1
• N-[[5-[2-(cyclopentylamino)-2-oxoethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]-3-(trifluoromethyl)benzamide
• SR-01000018656-1
• SMR000807142
• SR-01000018656
• F1885-0525
• N-((5-((2-(cyclopentylamino)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)-3-(trifluoromethyl)benzamide
• AB00860176-06
• AKOS024617719
• Benzamide, N-[[5-[[2-(cyclopentylamino)-2-oxoethyl]thio]-1,3,4-oxadiazol-2-yl]methyl]-3-(trifluoromethyl)-
• N-(5-{(cyclopentylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-3-(trifluoromethyl)benzamide

• Inchi： 1S/C18H19F3N4O3S/c19-18(20,21)12-5-3-4-11(8-12)16(27)22-9-15-24-25-17(28-15)29-10-14(26)23-13-6-1-2-7-13/h3-5,8,13H,1-2,6-7,9-10H2,(H,22,27)(H,23,26)
• InChI Key： WZAPQDCAAIEHON-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(CNC(C2=CC=CC(C(F)(F)F)=C2)=O)O1)CC(NC1CCCC1)=O

Computed Properties

• Exact Mass: 428.11299614g/mol
• Monoisotopic Mass: 428.11299614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• pka: 11.91±0.46(Predicted)

Additional information on N-(5-{(cyclopentylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-3-(trifluoromethyl)benzamide

Comprehensive Overview of N-(5-{(cyclopentylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-3-(trifluoromethyl)benzamide (CAS No. 872620-74-1)

N-(5-{(cyclopentylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-3-(trifluoromethyl)benzamide (CAS No. 872620-74-1) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular framework. The compound features a 1,3,4-oxadiazole core, a heterocyclic moiety known for its versatility in drug design, coupled with a trifluoromethylbenzamide group, which enhances metabolic stability and bioavailability. This combination makes it a promising candidate for further exploration in medicinal chemistry.

One of the most searched questions in the field of organic chemistry revolves around the synthetic pathways and biological activities of 1,3,4-oxadiazole derivatives. Researchers are particularly interested in how modifications to the cyclopentylcarbamoyl or methylsulfanyl groups can influence the compound's pharmacological profile. Recent studies suggest that such derivatives exhibit potential as enzyme inhibitors, particularly targeting kinases or proteases, which are critical in treating inflammatory and oncological conditions.

The inclusion of a trifluoromethyl group in the benzamide segment is another hot topic, as this functional group is frequently associated with enhanced lipophilicity and membrane permeability. These properties are crucial for improving drug delivery systems, a subject of high interest in AI-driven drug discovery platforms. Computational models often highlight trifluoromethylated compounds as favorable for optimizing binding affinity to target proteins, aligning with current trends in structure-activity relationship (SAR) studies.

From an industrial perspective, the scalability of synthesizing CAS No. 872620-74-1 is a common query among chemists. The compound's multistep synthesis involves key reactions such as cyclocondensation for the oxadiazole ring and amide coupling for the benzamide linkage. Green chemistry principles are increasingly applied here, with searches focusing on solvent-free or catalytic methods to reduce environmental impact—a priority in modern chemical manufacturing.

Another trending discussion centers on the analytical characterization of this compound. Advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy are essential for verifying purity and structure, especially given the compound's potential as a reference standard. Researchers often seek protocols for distinguishing regioisomers or quantifying trace impurities, reflecting the demand for precision in quality control.

In agrochemical applications, derivatives of N-(5-{(cyclopentylcarbamoyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-3-(trifluoromethyl)benzamide are explored for their pesticidal or herbicidal properties. The sulfanyl and oxadiazole functionalities are known to interact with plant enzymes, making them relevant to sustainable crop protection strategies. This aligns with global searches for "eco-friendly pesticides" and "low-residue agrochemicals," highlighting the compound's interdisciplinary relevance.

Finally, the compound's patent landscape and commercial availability are frequently searched topics. While CAS No. 872620-74-1 is primarily used in research settings, its potential for licensing or customization attracts interest from biotech startups. Databases like SciFinder and Reaxys often list it as a building block for fragment-based drug discovery, underscoring its role in innovation pipelines.